2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 2-fluoro-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H17FN2O2/c14-12-4-2-1-3-11(12)13(17)15-5-6-16-7-9-18-10-8-16/h1-4H,5-10H2,(H,15,17)
• InChI Key: HYFILUZKXGKHRG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC=CC=C2F
• Molecular Formula: C13H17FN2O2
• Molecular Weight: 252.28 g/mol

Description

2-Fluoro-N-[2-(4-morpholinyl)ethyl]benzamide, also known as FMEB, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a white crystalline powder that belongs to the class of benzamide derivatives. FMEB is known for its ability to selectively bind to the sigma-1 receptor, which is a protein that is involved in various physiological processes such as neuronal signaling, cell survival, and cell proliferation.

Mechanism of Action

2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide selectively binds to the sigma-1 receptor, which is a transmembrane protein that is present in various tissues including the nervous system, immune system, and endocrine system. The sigma-1 receptor is involved in various physiological processes such as neuronal signaling, cell survival, and cell proliferation. 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide binding to the sigma-1 receptor leads to the modulation of various signaling pathways such as the ERK/MAPK pathway, the PI3K/Akt pathway, and the NF-κB pathway. This results in the activation of various downstream signaling events that lead to the observed biochemical and physiological effects of 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide.
Biochemical and Physiological Effects:
2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has been found to exhibit various biochemical and physiological effects such as neuroprotection, anti-inflammatory activity, and analgesic properties. 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to protect against neuronal damage induced by oxidative stress and amyloid-beta toxicity in vitro and in vivo. 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has also been found to reduce inflammation and pain in animal models of neuropathic pain. Furthermore, 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has been shown to enhance memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has several advantages for lab experiments. It is a highly selective sigma-1 receptor agonist, which makes it a useful tool for studying the physiological and biochemical effects of sigma-1 receptor activation. 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide is also relatively stable and has a long half-life, which makes it suitable for in vivo experiments. However, 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in aqueous solutions. 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide is also relatively expensive, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide. One area of interest is the potential therapeutic applications of 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide in various diseases such as Alzheimer's disease and cancer. Further studies are needed to elucidate the mechanisms underlying the observed effects of 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide and to determine the optimal dosages and administration routes for 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide in different disease models. Another area of interest is the development of new 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide derivatives with improved pharmacokinetic and pharmacodynamic properties. These derivatives may have enhanced selectivity, potency, and solubility, which could make them more useful for lab experiments and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide involves the reaction of 2-fluorobenzoyl chloride with 4-morpholineethanamine in the presence of a base such as triethylamine. The reaction takes place under reflux conditions in a solvent such as dichloromethane. The product is then purified by recrystallization to obtain pure 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide.

Scientific Research Applications

2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, cancer, and neuropathic pain. It has been found to exhibit neuroprotective, anti-inflammatory, and analgesic properties. 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has also been shown to enhance memory and cognitive function in animal models of Alzheimer's disease. Furthermore, 2-fluoro-N-[2-(4-morpholinyl)ethyl]benzamide has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.